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Compound of Interest

Compound Name: Vicriviroc Maleate

Cat. No.: B1683553 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Vicriviroc Maleate, a CCR5 antagonist intended for research use. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Immediate Safety and Hazard Identification
Vicriviroc Maleate is classified with specific health and environmental hazards. Understanding

these is the first step in safe handling and disposal.

Hazard Summary Table
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Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H302 Harmful if swallowed. [1][2]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure.

[1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[2]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

[2]

Due to its high aquatic toxicity, it is critical to prevent Vicriviroc Maleate from entering the

environment.[2] Disposal into sewer systems or general trash is inappropriate and non-

compliant.

Step-by-Step Disposal Protocol
The disposal of Vicriviroc Maleate is governed by regulations for pharmaceutical and chemical

waste, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the U.S.

Environmental Protection Agency (EPA).[3][4]

Step 1: Waste Characterization

Identify as Hazardous Waste: Due to its classification as "very toxic to aquatic life" (H410),

Vicriviroc Maleate waste should be managed as hazardous waste.[2] Pharmaceutical waste

is generally considered hazardous if it is specifically listed by regulators or exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[4]

Segregate the Waste: Do not mix Vicriviroc Maleate waste with non-hazardous materials.

Use dedicated, clearly labeled hazardous waste containers.
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Step 2: Container and Labeling

Primary Container: Collect waste Vicriviroc Maleate (e.g., expired compound, contaminated

labware, unused solutions) in a chemically compatible, leak-proof container with a secure lid.

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "Vicriviroc Maleate," and a description of the contents (e.g., "solid powder," "in DMSO

solution"). Note the hazard characteristics: "Toxic" and "Environmental Hazard."

Step 3: On-site Storage

Storage Location: Store the sealed waste container in a designated, well-ventilated, and

secure satellite accumulation area or central hazardous waste storage area.

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[2]

Step 4: Arrange for Professional Disposal

Engage a Licensed Contractor: Disposal must be conducted through a licensed hazardous

waste management company. These companies are equipped to transport and dispose of

chemical waste in compliance with EPA and Department of Transportation (DOT)

regulations.[3][5]

Manifesting: A hazardous waste manifest will be required for transportation. Your institution's

Environmental Health & Safety (EHS) office will typically manage this process.

Final Disposal Method: The required method of disposal is incineration at an approved and

permitted hazardous waste incineration facility.[3][4] This is the standard for treating

hazardous pharmaceutical waste to ensure complete destruction.

Step 5: Documentation

Record Keeping: Maintain meticulous records of the waste generated, including the quantity,

date of generation, and disposal date. Retain copies of all waste manifests provided by the

disposal contractor.
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DEA Regulations: If the compound is a controlled substance, additional regulations from the

Drug Enforcement Administration (DEA) regarding documentation (e.g., DEA Form 41) and

witnessed destruction may apply.[6]

Experimental Handling Protocols to Minimize Waste
Proper handling during research use is paramount to ensure safety and minimize waste

generation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. Vicriviroc Maleate causes serious eye

irritation.[1]

Hand Protection: Wear chemically resistant gloves.

Body Protection: Wear a lab coat.

Respiratory Protection: Avoid creating dust. If dust or aerosols may be generated, use

appropriate exhaust ventilation (e.g., a chemical fume hood).[2]

Safe Handling Practices:

Avoid all personal contact, inhalation, and ingestion.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

In case of a spill, collect the spillage to prevent environmental release.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Vicriviroc Maleate.
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Characterize Waste
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End: Disposal Complete
& Documented
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Caption: Disposal decision workflow for Vicriviroc Maleate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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